Cas no 40592-72-1 (6-(Hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol)

• Product Name: 6-(Hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol
• CAS No: 40592-72-1
• MF: C₁₂H₂₂O₁₁
• MW: 342.2965
• CID: 5066435
• Update Time: 2022-06-06

6-(Hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol Chemical and Physical Properties

Names and Identifiers

• laminaribiose
• 6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol
• 3a-Mannobiose
• 3-alpha-Mannobiose
• 3-O-(a-D-Galactopyranosyl)-D-glucopyranose
• 3-O-
• A-D-Mannopyranosyl D-Mannose
• 6-(Hydroxymethyl)-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,5-triol

• Inchi： 1S/C12H22O11/c13-1-3-5(15)7(17)8(18)12(22-3)23-10-6(16)4(2-14)21-11(20)9(10)19/h3-20H,1-2H2
• InChI Key： QIGJYVCQYDKYDW-UHFFFAOYSA-N
• SMILES： O(C1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])C1([H])C([H])(C([H])(O[H])OC([H])(C([H])([H])O[H])C1([H])O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: -4.2
• Topological Polar Surface Area: 190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds